1-benzyl-5-{[(4-fluorophenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 1-benzyl-5-[(4-fluorophenyl)iminomethyl]-6-hydroxypyrimidine-2,4-dione
• InChI: InChI=1S/C18H14FN3O3/c19-13-6-8-14(9-7-13)20-10-15-16(23)21-18(25)22(17(15)24)11-12-4-2-1-3-5-12/h1-10,24H,11H2,(H,21,23,25)
• InChI Key: ZIXXHDPZZMQWCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=C(C(=O)NC2=O)C=NC3=CC=C(C=C3)F)O
• Molecular Formula: C18H14FN3O3
• Molecular Weight: 339.3 g/mol

Description

1-benzyl-5-{[(4-fluorophenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione is a novel compound with potential applications in the field of medicinal chemistry. The compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 1-benzyl-5-{[(4-fluorophenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, studies have suggested that the compound may inhibit the activity of certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have reported that 1-benzyl-5-{[(4-fluorophenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione may exhibit various biochemical and physiological effects. The compound has been reported to induce apoptosis in cancer cells, reduce inflammation, and inhibit viral replication. The compound has also been studied for its potential neuroprotective effects in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-benzyl-5-{[(4-fluorophenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione has several advantages for lab experiments. The compound is relatively easy to synthesize and can be obtained in good yields. The compound has also shown promising results in various scientific research studies. However, the limitations of the compound include its limited solubility in water and its potential toxicity at higher concentrations.

Future Directions

There are several future directions for 1-benzyl-5-{[(4-fluorophenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione. One direction is to further study the mechanism of action of the compound and its potential use in the treatment of various diseases. Another direction is to explore the potential use of the compound in combination with other drugs for increased efficacy. Additionally, future studies could focus on improving the solubility and reducing the toxicity of the compound.

Synthesis Methods

The synthesis of 1-benzyl-5-{[(4-fluorophenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione has been reported using various methods. One of the methods involves the reaction of 4-fluoroaniline with ethyl acetoacetate to form 4-fluoro-N-ethylideneaniline. This compound is then reacted with benzaldehyde to form 1-benzyl-4-fluoro-N-ethylideneaniline. The final step involves the reaction of 1-benzyl-4-fluoro-N-ethylideneaniline with barbituric acid to form 1-benzyl-5-{[(4-fluorophenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione.

Scientific Research Applications

1-benzyl-5-{[(4-fluorophenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione has shown potential applications in the field of medicinal chemistry. The compound has been reported to exhibit antitumor, anti-inflammatory, and antiviral activities. The compound has also been studied for its potential use in the treatment of Alzheimer's disease.